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Compound of Interest

Compound Name: 2-Oxo Ticlopidine-d4

Cat. No.: B12418379 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 2-Oxo Ticlopidine-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and storage

requirements for 2-Oxo Ticlopidine-d4. The information herein is compiled to ensure the

safety of laboratory personnel and to maintain the integrity of the compound for research and

development purposes.

Introduction
2-Oxo Ticlopidine-d4 is a deuterated metabolite of Ticlopidine, a thienopyridine antiplatelet

agent.[1] As a stable isotope-labeled internal standard, it is crucial in pharmacokinetic and

metabolic studies. Understanding its proper handling and storage is paramount for accurate

experimental outcomes and personnel safety. Due to the limited availability of a specific Safety

Data Sheet (SDS) for 2-Oxo Ticlopidine-d4, this guide incorporates safety information

extrapolated from the parent compound, Ticlopidine hydrochloride, to provide a conservative

and comprehensive safety framework.

Hazard Identification and Classification
While a specific hazard profile for 2-Oxo Ticlopidine-d4 is not readily available, the parent

compound, Ticlopidine hydrochloride, is classified with the following hazards:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12418379?utm_src=pdf-interest
https://www.benchchem.com/product/b12418379?utm_src=pdf-body
https://www.benchchem.com/product/b12418379?utm_src=pdf-body
https://www.benchchem.com/product/b12418379?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1276575-37-1-2-oxo-ticlopidine-d4-pasti088204.html
https://www.benchchem.com/product/b12418379?utm_src=pdf-body
https://www.benchchem.com/product/b12418379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation (Category 2)

Serious Eye Irritation (Category 2A)

Acute Toxicity, Oral (Category 4)[2]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)[2]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)[2]

Based on these classifications, it is prudent to handle 2-Oxo Ticlopidine-d4 with the

assumption that it may possess similar hazardous properties.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Oxo Ticlopidine-d4 is

presented in the table below.

Property Value

Chemical Name
5-[(2-Chlorophenyl)methyl]-5,6,7,7a-tetrahydro-

thieno[3,2-c]pyridin-2(4H)-one-d4

CAS Number 1276575-37-1[1]

Molecular Formula C₁₄H₁₀D₄ClNOS[1]

Molecular Weight 283.81 g/mol [1]

Appearance Not available

Safe Handling Protocols
Adherence to strict laboratory safety protocols is essential when handling 2-Oxo Ticlopidine-
d4. The following guidelines are based on recommendations for Ticlopidine hydrochloride and

general best practices for handling chemical compounds of unknown toxicity.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Oxo Ticlopidine-d4 to minimize exposure

risk.

PPE Category Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection Impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator may

be necessary.

Engineering Controls
Ventilation: Work with 2-Oxo Ticlopidine-d4 should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood, especially when handling the solid form

or preparing solutions.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

General Hygiene Practices
Wash hands thoroughly with soap and water after handling the compound.

Do not eat, drink, or smoke in laboratory areas where chemicals are handled.

Remove contaminated clothing and wash it before reuse.
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Start: Prepare to
Handle 2-Oxo Ticlopidine-d4

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Ensure Proper Ventilation:
Work in a Fume Hood

Handle Compound:
- Weighing

- Preparing Solutions
Spill Occurs?

Follow Spill
Cleanup Protocol

Yes

Dispose of Waste Properly

No

Decontaminate Work Area Remove PPE Wash Hands Thoroughly End

Exposure to
2-Oxo Ticlopidine-d4 Occurs

What was the
route of exposure?

Eye Contact

Eyes

Skin Contact

Skin

Inhalation

Inhalation

Ingestion

Ingestion

Rinse eyes with water
for at least 15 minutes.
Seek medical attention.

Wash skin with soap
and water for at least 15 minutes.
Remove contaminated clothing.

Move to fresh air.
If breathing is difficult,

provide oxygen and seek
medical attention.

Do NOT induce vomiting.
Wash out mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage of 2-Oxo Ticlopidine-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418379#safe-handling-and-storage-of-2-oxo-
ticlopidine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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